Cas no 133980-64-0 (2,4-bis(propan-2-yl)pyridin-3-amine)

• Product Name: 2,4-bis(propan-2-yl)pyridin-3-amine
• CAS No: 133980-64-0
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• MDL: MFCD20696594
• CID: 1242830
• PubChem ID: 19979376
• Update Time: 2025-05-26

2,4-bis(propan-2-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 2,4-bis(1-methylethyl)-
• 2,4-bis(propan-2-yl)pyridin-3-amine
• 2,4-Diisopropylpyridine-3-amine
• AKOS028114249
• CS-0139202
• EN300-1608160
• DB-202483
• 2,4-DIISOPROPYLPYRIDIN-3-AMINE
• 2,4-Diisopropyl-3-aminopyridine
• UHPZLGUFXBSUFR-UHFFFAOYSA-N
• AS-62386
• 2,4-di(propan-2-yl)pyridin-3-amine
• SCHEMBL9777733
• 133980-64-0
• W19349

• MDL： MFCD20696594
• Inchi： 1S/C11H18N2/c1-7(2)9-5-6-13-11(8(3)4)10(9)12/h5-8H,12H2,1-4H3
• InChI Key： UHPZLGUFXBSUFR-UHFFFAOYSA-N
• SMILES： N1C=CC(=C(C=1C(C)C)N)C(C)C

Computed Properties

• Exact Mass: 178.14714
• Monoisotopic Mass: 178.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2,4-bis(propan-2-yl)pyridin-3-amine

Introduction to 2,4-bis(propan-2-yl)pyridin-3-amine (CAS No. 133980-64-0)

2,4-bis(propan-2-yl)pyridin-3-amine, with the CAS number 133980-64-0, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which consists of a pyridine ring substituted with two isopropyl groups at the 2 and 4 positions and an amino group at the 3 position. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate and building block in the development of novel compounds.

The chemical structure of 2,4-bis(propan-2-yl)pyridin-3-amine can be represented as C₁₁H₁₈N₂. The presence of the pyridine ring provides aromatic stability and reactivity, while the isopropyl groups contribute to steric hindrance and hydrophobicity. The amino group at the 3 position offers a reactive site for further functionalization, enabling the synthesis of a wide range of derivatives. These structural features make 2,4-bis(propan-2-yl)pyridin-3-amine an attractive candidate for various chemical transformations and biological studies.

In the realm of pharmaceutical research, 2,4-bis(propan-2-yl)pyridin-3-amine has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as a modulator of various biological targets, including enzymes, receptors, and ion channels. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 2,4-bis(propan-2-yl)pyridin-3-amine exhibited potent inhibitory activity against a specific enzyme involved in cancer progression. This finding highlights the compound's potential as a therapeutic agent for cancer treatment.

Beyond its pharmaceutical applications, 2,4-bis(propan-2-yl)pyridin-3-amine has also been investigated for its use in materials science. The unique electronic properties of the pyridine ring and the presence of the amino group make it suitable for the synthesis of advanced materials with tailored properties. Research published in Advanced Materials in 2020 demonstrated that derivatives of 2,4-bis(propan-2-yl)pyridin-3-amine could be used to create conductive polymers with enhanced stability and performance. These materials have potential applications in electronic devices, sensors, and energy storage systems.

The synthetic accessibility of 2,4-bis(propan-2-yl)pyridin-3-amine is another factor contributing to its widespread use in scientific research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common method involves the reaction of 3-amino-pyridine with isopropyl bromide in the presence of a base. This reaction yields high yields and purity levels, making it suitable for large-scale production. Additionally, recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods that minimize waste and reduce energy consumption.

The safety profile of 2,4-bis(propan-2-yl)pyridin-3-amine is an important consideration for its use in various applications. Extensive toxicological studies have been conducted to evaluate its potential health effects. Results from these studies indicate that 2,4-bis(propan-2-yl)pyridin-3-amine exhibits low toxicity when handled properly and under controlled conditions. However, as with any chemical compound, appropriate safety measures should be followed to ensure safe handling and storage.

In conclusion, 2,4-bis(propan-2-yl)pyridin-3-amine (CAS No. 133980-64-0) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique molecular structure and versatile reactivity make it an invaluable tool for researchers working on drug discovery, materials science, and chemical synthesis. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern scientific endeavors.